Cas no 1248090-61-0 (1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one)

• Product Name: 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one
• CAS No: 1248090-61-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5557710
• Update Time: 2025-07-02

1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-hydroxy-1-piperidinyl)-2-methoxy-
• 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one

• Inchi： 1S/C8H15NO3/c1-12-6-8(11)9-4-2-3-7(10)5-9/h7,10H,2-6H2,1H3
• InChI Key： FYKUGAFMWQCCBR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(O)C1)COC

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±37.0 °C(Predicted)
• pka: 14.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one

Recent Advances in the Study of 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one (CAS: 1248090-61-0)

The compound 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one (CAS: 1248090-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxypiperidine and methoxyethane functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed efficient synthetic routes to produce 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one with high yield and purity. These methods often involve multi-step organic reactions, including nucleophilic substitution and reduction, which have been optimized to minimize byproducts and maximize efficiency.

Pharmacological studies have explored the compound's interactions with various biological targets. Preliminary data suggest that 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one exhibits moderate affinity for certain neurotransmitter receptors, making it a candidate for further investigation in neurological disorders. Additionally, its structural features have been leveraged to design derivatives with enhanced bioactivity and selectivity.

In the context of drug discovery, this compound has been utilized as a building block for the development of novel therapeutics. For instance, it has been incorporated into the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. The versatility of its chemical structure allows for modifications that can fine-tune its pharmacological profile.

Recent publications have also highlighted the compound's potential in prodrug strategies. By modifying the hydroxypiperidine moiety, researchers have created prodrugs that improve the bioavailability and pharmacokinetics of active pharmaceutical ingredients. This approach has shown promise in enhancing drug delivery and reducing side effects.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research aims to address these gaps through advanced computational modeling, in vitro assays, and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(3-hydroxypiperidin-1-yl)-2-methoxyethan-1-one (CAS: 1248090-61-0) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile applications make it a focal point for future research. Continued exploration of its properties and derivatives is likely to yield significant contributions to the development of new therapeutic agents.